N-[3-(Trimethoxysilyl)propyl]propan-2-imine

• CAS No.: 823218-26-4
• Molecular Formula: C9H21NO3Si
• Molecular Weight: 219.35 g/mol
• IUPAC Name: N-(3-trimethoxysilylpropyl)propan-2-imine
• InChI: InChI=1S/C9H21NO3Si/c1-9(2)10-7-6-8-14(11-3,12-4)13-5/h6-8H2,1-5H3
• InChI Key: CTOLUBVUNDDDOW-UHFFFAOYSA-N
• Canonical SMILES: CC(=NCCC[Si](OC)(OC)OC)C

Description

N-[3-(Trimethoxysilyl)propyl]propan-2-imine is an organosilicon compound with the molecular formula C8H22N2O3Si. It is a clear, colorless liquid that is highly reactive due to the presence of both amine and methoxysilyl functional groups. This compound is commonly used as a coupling agent, adhesion promoter, and surface modifier in various industrial applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-(Trimethoxysilyl)propyl]propan-2-imine typically involves the reaction of 3-chloropropyltrimethoxysilane with an amine compound. One common method is the reaction of 3-chloropropyltrimethoxysilane with ethylenediamine under reflux conditions. The reaction is carried out in an inert atmosphere to prevent moisture from interfering with the reaction .

Industrial Production Methods

Industrial production of this compound involves large-scale synthesis using similar reaction conditions as in the laboratory. The process is optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques such as distillation and crystallization .

Chemical Reactions Analysis

Types of Reactions

N-[3-(Trimethoxysilyl)propyl]propan-2-imine undergoes various chemical reactions, including:

Hydrolysis: The methoxysilyl groups hydrolyze in the presence of water to form silanols, which can further condense to form siloxane bonds.

Condensation: The silanol groups formed from hydrolysis can condense with other silanol groups or with hydroxyl groups on surfaces, forming strong covalent bonds.

Amination: The amine group can react with various electrophiles, such as alkyl halides, to form substituted amines.

Common Reagents and Conditions

Hydrolysis: Water or aqueous solutions, often under acidic or basic conditions.

Condensation: Catalysts such as acids or bases to accelerate the reaction.

Amination: Alkyl halides or other electrophiles, often under mild heating.

Major Products Formed

Siloxanes: Formed from the condensation of silanols.

Substituted Amines: Formed from the reaction of the amine group with electrophiles.

Scientific Research Applications

N-[3-(Trimethoxysilyl)propyl]propan-2-imine has a wide range of applications in scientific research:

Chemistry: Used as a coupling agent to improve the adhesion between organic and inorganic materials.

Biology: Employed in the immobilization of biomolecules on surfaces for biosensor applications.

Medicine: Investigated for its potential use in drug delivery systems and as a component in medical adhesives.

Industry: Widely used in the production of adhesives, sealants, and coatings.

Mechanism of Action

The mechanism of action of N-[3-(Trimethoxysilyl)propyl]propan-2-imine involves its ability to form strong covalent bonds with both organic and inorganic substrates. The methoxysilyl groups hydrolyze to form silanols, which can then condense with hydroxyl groups on surfaces, forming siloxane bonds. The amine group can react with various electrophiles, allowing for further functionalization .

Comparison with Similar Compounds

Similar Compounds

• N-[3-(Trimethoxysilyl)propyl]ethylenediamine
• 3-(Trimethoxysilyl)propyl methacrylate
• 3-(Triethoxysilyl)propylamine
• N-[3-(Trimethoxysilyl)propyl]aniline

Uniqueness

N-[3-(Trimethoxysilyl)propyl]propan-2-imine is unique due to its dual functionality, combining both amine and methoxysilyl groups. This allows it to act as a versatile coupling agent, promoting adhesion and surface modification in a wide range of applications. Its ability to form strong covalent bonds with both organic and inorganic substrates makes it particularly valuable in the production of composite materials and coatings .